Cas no 130065-94-0 (Cyclohexaneacetic acid,1-carboxy-4,4-dipropyl-)

• Product Name: Cyclohexaneacetic acid,1-carboxy-4,4-dipropyl-
• CAS No: 130065-94-0
• MF: C₁₅H₂₆O₄
• MW: 270.364545345306
• CID: 102791
• PubChem ID: 15634100
• Update Time: 2025-04-18

Cyclohexaneacetic acid,1-carboxy-4,4-dipropyl- Chemical and Physical Properties

Names and Identifiers

• Cyclohexaneacetic acid,1-carboxy-4,4-dipropyl-
• 1-(carboxymethyl)-4,4-dipropylcyclohexane-1-carboxylic acid
• 1-CARBOXYMETHYL-4,4-DIPROPYL-CYCLOHEXANECARBOXYLIC ACID
• 4,4-dipropyl-1-carboxycyclohexane-1-acetic acid
• Cyclohexaneacetic acid,1-carboxy-4,4-dipropyl
• 130065-94-0
• DTXSID00576058

• Inchi： 1S/C15H26O4/c1-3-5-14(6-4-2)7-9-15(10-8-14,13(18)19)11-12(16)17/h3-11H2,1-2H3,(H,16,17)(H,18,19)
• InChI Key： RFTOLBKVUBYHIF-UHFFFAOYSA-N
• SMILES： OC(C1(CC(=O)O)CCC(CCC)(CCC)CC1)=O

Computed Properties

• Exact Mass: 270.18300
• Monoisotopic Mass: 270.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.60000
• LogP: 3.69270